Cas no 2137595-75-4 (1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine)

• Product Name: 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine
• CAS No: 2137595-75-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6055712
• PubChem ID: 165607227
• Update Time: 2025-07-20

1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-(3-methoxy-2,2-dimethylpropyl)-
• EN300-1111242
• 2137595-75-4

• Inchi： 1S/C9H17N3O/c1-9(2,7-13-3)6-12-5-8(10)4-11-12/h4-5H,6-7,10H2,1-3H3
• InChI Key： ZRMHRHJXXKDQJF-UHFFFAOYSA-N
• SMILES： N1(CC(C)(C)COC)C=C(N)C=N1

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 309.0±22.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine

Recent Advances in the Study of 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine (CAS: 2137595-75-4)

The compound 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine (CAS: 2137595-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and methoxy-dimethylpropyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent pharmacological evaluations.

Pharmacological studies have revealed that 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest its potential as an anti-inflammatory and analgesic agent. The compound's ability to interact with key enzymes and receptors involved in pain and inflammation pathways has been a focal point of recent research. These findings are particularly relevant for the development of new treatments for chronic inflammatory conditions and pain management.

In addition to its anti-inflammatory properties, recent reports have highlighted the compound's potential in oncology. Studies have demonstrated that 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine can inhibit the proliferation of certain cancer cell lines, possibly through the modulation of cell cycle regulators and apoptosis-inducing factors. While these results are preliminary, they open new avenues for exploring the compound's utility in cancer therapy, either as a standalone agent or in combination with existing treatments.

Despite these promising findings, challenges remain in the development of 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also investigating the compound's pharmacokinetic and pharmacodynamic profiles to optimize dosing regimens and minimize adverse effects. These efforts are crucial for advancing the compound into clinical trials.

In conclusion, 1-(3-methoxy-2,2-dimethylpropyl)-1H-pyrazol-4-amine (CAS: 2137595-75-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse pharmacological properties, including anti-inflammatory, analgesic, and potential anticancer effects, make it a molecule of significant interest. Ongoing studies aim to elucidate its mechanisms of action, optimize its synthetic pathways, and evaluate its safety and efficacy in preclinical models. The continued exploration of this compound could lead to the development of novel therapeutics for a range of medical conditions.